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Compound of Interest

Compound Name: Imazamox-13C,d3

Cat. No.: B12425544

For researchers and scientists in the fields of drug development and agricultural science, the
integrity of your work and the safety of your laboratory environment are paramount. The proper
disposal of chemical reagents, such as the isotopically labeled herbicide Imazamox-13C,d3, is
a critical component of responsible laboratory practice. Adherence to established disposal
protocols not only ensures a safe workspace but also prevents environmental contamination.

Imazamox-13C,d3 is the carbon-13 and deuterium-labeled form of Imazamox, a systemic
herbicide.[1] While the isotopic labeling makes it invaluable for tracer and quantitative analysis
in research, its disposal requires the same diligence as the parent compound, Imazamox. This
guide provides a procedural, step-by-step framework for the proper disposal of Imazamox-
13C,d3, ensuring compliance and safety.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle Imazamox-13C,d3 with
appropriate personal protective equipment (PPE). This includes, but is not limited to, safety
goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-
ventilated area or under a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Imazamox-13C,d3, as with many laboratory chemicals, is governed by local,
state, and federal regulations. The following steps provide a general guideline; however, always
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consult your institution's Environmental Health and Safety (EHS) department for specific
protocols.

e Consult the Safety Data Sheet (SDS): The SDS for Imazamox-13C,d3 is the primary source
of information for handling and disposal. It will provide specific details on hazards, necessary
precautions, and initial disposal guidance.

e Avoid Improper Disposal: Under no circumstances should Imazamox-13C,d3 or its residues
be poured down the sink, toilet, or disposed of in regular trash.[2][3][4][5] Improper disposal
can lead to the contamination of water systems and the environment.

e Segregate Chemical Waste: Designate a specific, clearly labeled waste container for
Imazamox-13C,d3 and any materials contaminated with it (e.g., pipette tips, gloves,
absorbent paper). The container should be compatible with the chemical and sealable.

e Disposal of Unused Product: For unused or unwanted Imazamox-13C,d3, the preferred
method of disposal is through a licensed hazardous waste disposal facility. Contact your
institution's EHS department to arrange for a pickup of the hazardous waste.

» Decontamination of Empty Containers: Empty containers that held Imazamox-13C,d3 must
be properly decontaminated before disposal. Acommon and recommended procedure is
“triple rinsing".

o Rinse the container with a suitable solvent (e.g., water, if the compound is water-soluble,
or an appropriate organic solvent) three times.

o The rinsate from each rinse must be collected and treated as hazardous waste. Do not
pour the rinsate down the drain.

o After triple rinsing, the container may be disposed of according to your institution's
guidelines for decontaminated labware. In many cases, the container should be punctured
or otherwise rendered unusable to prevent reuse.

» Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g.,
sand, vermiculite). The collected spill material should be placed in a sealed container,
labeled as hazardous waste, and disposed of through your institution's hazardous waste
program.
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Key Disposal Information Summary

For quick reference, the following table summarizes crucial data related to the disposal and
transport of Imazamox.

Parameter Information Source

UN3077 (solid), UN3082

UN Number o

(liquid)

Environmentally hazardous
Proper Shipping Name substance, solid/liquid, n.o.s.

(imazamox)

9 (Miscellaneous hazardous
Hazard Class ]
materials)

Packing Group 1]

Marine Pollutant Yes

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Imazamox-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]

o 2. Safe Disposal of Herbicides and Pesticides - NEDT [nedt.org]
e 3. earth911.com [earth911.com]

e 4. epa.gov [epa.gov]

e 5. plantersplace.com [plantersplace.com]

 To cite this document: BenchChem. [Safeguarding Your Laboratory and Environment: Proper
Disposal of Imazamox-13C,d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12425544#imazamox-13c-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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